4-Azido-5-bromo-1H-pyrrolo[2,3-b]pyridine

• CAS No.: 1092580-02-3
• Molecular Formula: C7H4BrN5
• Molecular Weight: 238.04 g/mol
• IUPAC Name: 4-azido-5-bromo-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H4BrN5/c8-5-3-11-7-4(1-2-10-7)6(5)12-13-9/h1-3H,(H,10,11)
• InChI Key: JFEFBUZFGHMDFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC=C(C(=C21)N=[N+]=[N-])Br

Description

4-Azido-5-bromo-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C7H4BrN5 and its molecular weight is 238.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine (1.5 g, 6.5 mmol), sodium azide (2.11 g, 32 mmol), and ammonium chloride (1.73 g, 32 mmol) were suspended in anhydrous dimethylformamide (10 mL). The reaction was heated to 110° C. for 19 h. The reaction mixture was diluted with water and the solids were collected. The solids were dissolved in a mixture of acetone and ethylacetate, the solution was filtered and concentrated to afford 4-Azido-5-bromo-1H-pyrrolo[2,3-b]pyridine (670 mg, 2.8 mmol, 43%). MS: m/z 238.0/240.0 (M+H+).